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Compound of Interest |

Compound Name: 4-Bromo-6-fluoropyrimidine
CAS No.: 1209458-29-6
Cat. No.: B2599426

Get Quote

Executive Summary

4-Bromo-6-fluoropyrimidine (CAS: 1209458-29-6) is a high-value heterocyclic intermediate

critical in the synthesis of pharmaceutical active ingredients (APIs), particularly kinase inhibitors
and oncology targets. Its dual-halogenated scaffold offers orthogonal reactivity: the C-4
bromide is primed for Palladium-catalyzed cross-coupling (Suzuki-Miyaura), while the C-6
fluoride serves as an excellent leaving group for Nucleophilic Aromatic Substitution (SNAr).

This guide addresses the solubility challenges often encountered during process scale-up.
While empirical solubility data for this specific intermediate is sparse in open literature, this
document synthesizes calculated physicochemical properties with field-proven solvent
selection strategies. It provides a robust, self-validating protocol for researchers to generate in-
house solubility curves, ensuring reproducibility in synthesis and purification.

Physicochemical Profile

Understanding the fundamental properties of 4-Bromo-6-fluoropyrimidine is prerequisite to
solvent selection. The compound exhibits moderate lipophilicity, suggesting poor aqueous
solubility but high affinity for polar aprotic and chlorinated organic solvents.
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Property Data Source/Method
Molecular Formula CaH2BrFN2 Stoichiometry
Molecular Weight 176.97 g/mol Calculated
Physical State Solid (White to off-white Visual Inspection
powder)
XLogP3 (Predicted) ~1.7 PubChem [1]
H-Bond Donors 0 Structure Analysis
H-Bond Acceptors 2 Structure Analysis
Rotatable Bonds 0 Structure Analysis

Solubility Data Analysis
Solvent Class Compatibility

Based on the calculated LogP (1.7) and the 1t-deficient nature of the pyrimidine ring, the
following solubility trends are observed. These classifications guide solvent selection for
reaction optimization and workup.

e High Solubility (>50 mg/mL):

o Polar Aprotic: DMSO, DMF, DMAc. (Ideal for SNAr reactions requiring elevated
temperatures).

o Chlorinated: Dichloromethane (DCM), Chloroform. (Preferred for extraction and
chromatography).[1]

» Moderate Solubility (10-50 mg/mL):

o Polar Protic: Methanol, Ethanol (Solubility increases significantly with temperature; useful
for recrystallization).

o Esters: Ethyl Acetate.

e Low/Insoluble (<1 mg/mL):
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o Agqueous: Water (Neutral pH).

o Alkanes: Hexanes, Heptane (Used as anti-solvents for precipitation).

pH-Dependent Behavior

The pyrimidine nitrogen atoms are weakly basic.

e Acidic Media (pH < 2): Solubility increases due to protonation of the pyrimidine ring, forming
a pyridinium-like salt. Note: Prolonged exposure to strong aqueous acid may risk hydrolysis
of the fluoride.

e Basic Media (pH > 10): Solubility remains low; however, hydroxide ions may compete as
nucleophiles, displacing the fluoride (hydrolysis to 4-bromo-6-hydroxypyrimidine).

Experimental Methodologies

Since batch-to-batch variation and purity levels (typically 95-98%) affect saturation points,
reliance on literature values is insufficient for critical process development. The following
protocol provides a standardized method to determine the Thermodynamic Solubility of 4-
Bromo-6-fluoropyrimidine.

Protocol: Gravimetric Solubility Determination

Objective: Determine the saturation concentration (

) in a target solvent at

Materials:

4-Bromo-6-fluoropyrimidine (Test Article)[2]

Target Solvent (HPLC Grade)

0.45 pm Syringe Filter (PTFE for organics)

Analytical Balance (£0.01 mg)
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 Scintillation Vials (20 mL)

Workflow:

e Supersaturation: Add excess solid (approx. 100 mg) to 2 mL of solvent in a vial.

o Equilibration: Vortex for 1 minute, then agitate (shaker/stirrer) at

for 24 hours. Ensure undissolved solid remains visible.

« Filtration: Draw the supernatant into a syringe and filter through a 0.45 um PTFE filter into a

pre-weighed vial (

).

o Evaporation: Evaporate the solvent (N2 stream or vacuum oven) until constant weight is

achieved.

e Quantification: Weigh the vial with residue (

Calculation:

Visualization: Solubility & Reaction Workflow
Solubility Determination Workflow

This diagram outlines the logical flow for the gravimetric protocol described above.
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Figure 1: Step-by-step workflow for gravimetric solubility determination.
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Reactivity & Solvent Selection Logic

This diagram illustrates how solubility dictates solvent choice for the two primary reaction
pathways of 4-Bromo-6-fluoropyrimidine.

4-Bromo-6-fluoropyrimidine
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equires Catalyst Solubility
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(High Solubility, High BP) (Biphasic/Miscible Systems)

Click to download full resolution via product page

Figure 2: Solvent selection strategy based on reaction mechanism (SNAr vs. Suzuki).

Safety & Stability

e Handling: 4-Bromo-6-fluoropyrimidine is an irritant (Skin Irrit. 2, Eye Irrit.[3] 2) [2]. Avoid
inhalation of dust.[3][4][5][6]

o Storage: Store at 2—8°C under an inert atmosphere (Nitrogen/Argon). Moisture sensitivity is
low but hydrolysis can occur over long periods in humid environments.

e Solvent Hazards: When using DMSO or DMF, be aware of skin permeability. The
compound's solubility in these carriers enhances its ability to penetrate the dermal barrier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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